3-Fluoropiperidine hydrochloride

• IUPAC Name: 3-fluoropiperidine;hydrochloride
• InChI: InChI=1S/C5H10FN.ClH/c6-5-2-1-3-7-4-5;/h5,7H,1-4H2;1H
• InChI Key: RDJUBLSLAULIAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)F.Cl
• Molecular Formula: C5H11ClFN
• Molecular Weight: 139.60 g/mol
• CAS No.: 116574-75-5, 737000-77-0

Description

3-Fluoropiperidine hydrochloride is a useful research compound. Its molecular formula is C5H11ClFN and its molecular weight is 139.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Building Blocks in Medicinal Chemistry

3-Fluoropiperidine hydrochloride is utilized as a key building block in medicinal chemistry. For instance, Van Hende et al. (2009) described a synthetic route to produce new 1-alkyl-3-aminomethyl-3-fluoropiperidines, which are important for medicinal chemistry applications (Van Hende et al., 2009). Furthermore, Déchamps et al. (2007) explored the conversion of optically active prolinols into 3-fluoropiperidines, demonstrating their potential in medicinal contexts (Déchamps et al., 2007).

Development of Fluorinated Pharmaceuticals

The compound is also important in the development of fluorinated pharmaceuticals. Verniest et al. (2010) conducted a study on the synthesis of 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines, which are valuable as bifunctional building blocks for such pharmaceuticals (Verniest et al., 2010).

Modification of Pharmacological Properties

Orliac et al. (2014) highlighted that the introduction of fluorine atoms to 3-aminopiperidines can significantly alter their pharmacological properties, such as pKa and lipophilicity (Orliac et al., 2014).

Use in Radiotracer Development

3-Fluoropiperidine has also been employed in the development of radiotracers for Positron Emission Tomography (PET). Koudih et al. (2012) investigated the radiofluorination of substituted piperidines, which could be instrumental in developing PET radiotracers (Koudih et al., 2012).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ. It is advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The conformational preferences of 3-fluoropiperidine and its analogues have been studied. This understanding of the conformational behavior of fluorinated piperidines could allow for expansion of the current molecular design toolbox.

Mechanism of Action

Target of Action

The primary target of 3-Fluoropiperidine hydrochloride is the respiratory system . .

Mode of Action

For instance, the high C-F bond energy can increase metabolic stability .

Biochemical Pathways

Fluorinated pyrrolidine derivatives have been used in the preparation of potential inhibitors for dipeptidyl peptidase iv , suggesting that this compound may also interact with similar pathways.

Pharmacokinetics

The incorporation of fluorine into drug lead candidates has been recognized as a powerful strategy to improve their pharmacokinetic and physicochemical properties . For example, the high C-F bond energy increases metabolic stability and the electronic effects of fluorine allow for modification of critical properties such as the pKa .

Result of Action

The introduction of fluorine atoms into molecules allows for the design of highly polar compounds . For aliphatic, heterocyclic systems, these effects can lead to more rigid structures, which enable the stabilization of well-defined conformations .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, solvent polarity plays a major role in the conformational behavior of fluorinated compounds . .

Biochemical Analysis

Biochemical Properties

It is known that fluorinated compounds like 3-Fluoropiperidine hydrochloride can interact with various enzymes, proteins, and other biomolecules . The high C-F bond energy increases metabolic stability , and the electronic effects of fluorine allow for modification of critical properties such as the pKa .

Cellular Effects

It is known that fluorinated compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that fluorinated compounds can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .